Cas no 2229081-44-9 (2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine
• CAS No: 2229081-44-9
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 5793982
• PubChem ID: 165975810
• Update Time: 2025-10-20

2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2229081-44-9
• EN300-1939819
• [2,2-difluoro-1-(1H-indol-4-yl)cyclopropyl]methanamine
• 2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine

• Inchi： 1S/C12H12F2N2/c13-12(14)6-11(12,7-15)9-2-1-3-10-8(9)4-5-16-10/h1-5,16H,6-7,15H2
• InChI Key： JSALXQWFTPEOJV-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1=CC=CC2=C1C=CN2)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine

Comprehensive Overview of 2,2-Difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine (CAS No. 2229081-44-9): Properties, Applications, and Research Insights

The compound 2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine (CAS No. 2229081-44-9) is a fluorinated cyclopropylamine derivative featuring an indole moiety, a structural motif widely recognized in pharmaceutical and agrochemical research. Its unique molecular architecture, combining a difluorocyclopropane ring with an indole scaffold, has garnered significant attention in medicinal chemistry due to its potential as a bioisostere for optimizing drug-like properties such as metabolic stability and membrane permeability. This article delves into its synthesis, physicochemical characteristics, and emerging applications while addressing trending topics like fluorine in drug design and fragment-based drug discovery.

Recent literature highlights the growing interest in fluorine-containing compounds, driven by their ability to modulate lipophilicity, bioavailability, and target binding affinity. The difluorocyclopropyl group in CAS 2229081-44-9 exemplifies this trend, offering steric and electronic effects that can fine-tune interactions with biological targets. Researchers exploring GPCR modulators or kinase inhibitors often investigate such scaffolds to address challenges like selectivity optimization and off-target reduction. Computational studies suggest the compound’s potential as a privileged fragment in hit-to-lead campaigns, particularly for CNS targets where fluorination enhances blood-brain barrier penetration.

From a synthetic perspective, 2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine is typically accessed via transition metal-catalyzed cyclopropanation of indole-derived olefins followed by selective amine functionalization. Analytical data (e.g., HPLC purity >98%, NMR and HRMS confirmation) underscore its utility as a high-quality reference standard. Stability studies indicate robustness under ambient conditions, though storage at -20°C is recommended for long-term preservation. These attributes align with industry demands for reproducible building blocks in parallel synthesis and combinatorial chemistry.

Beyond pharmaceuticals, this compound’s indole-cyclopropane hybrid structure has implications in material science, particularly in designing fluorescent probes or photoactive materials. The indole moiety’s inherent photophysical properties, combined with fluorine-induced electronic effects, make it a candidate for OLED development—a hot topic in sustainable technology circles. Patent analyses reveal analogous structures being explored for organic semiconductors, highlighting interdisciplinary relevance.

Environmental and safety assessments of CAS 2229081-44-9 suggest low ecotoxicity based on its OECD-compliant biodegradability screening. However, researchers must adhere to standard laboratory precautions (gloves, ventilation) when handling powdered forms. Regulatory databases classify it as non-hazardous under current GHS criteria, facilitating global procurement for academic and industrial R&D.

Frequently asked questions in scientific forums include: "How does the difluorocyclopropane group influence the compound’s conformational rigidity?" or "What are the synthetic routes to scale up this scaffold?" Addressing these, crystallographic data reveal the cyclopropane ring imposes ~120° bond angles, creating distinct three-dimensionality compared to non-fluorinated analogs—a feature exploited in structure-activity relationship (SAR) studies. Kilo-scale production has been achieved via continuous flow chemistry, emphasizing its process chemistry compatibility.

In conclusion, 2,2-difluoro-1-(1H-indol-4-yl)cyclopropylmethanamine represents a versatile tool for innovators tackling challenges in precision medicine and green chemistry. Its dual functionality as a pharmacophore and material precursor positions it at the intersection of multiple high-growth research domains, from neurotherapeutics to energy-efficient displays. Ongoing investigations into its catalytic asymmetric synthesis and bioconjugation applications promise to further expand its scientific footprint.